![molecular formula C13H14FNO B2614601 1-(4-Fluoro-3-hydroxyphenyl)cyclohexane-1-carbonitrile CAS No. 1881331-89-0](/img/structure/B2614601.png)
1-(4-Fluoro-3-hydroxyphenyl)cyclohexane-1-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-(4-Fluoro-3-hydroxyphenyl)cyclohexane-1-carbonitrile” is a chemical compound with the CAS Number: 1881331-89-0. It has a molecular weight of 219.26 .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI Code: 1S/C13H14FNO/c14-11-5-4-10(8-12(11)16)13(9-15)6-2-1-3-7-13/h4-5,8,16H,1-3,6-7H2 . This code provides a specific representation of the molecule’s structure, including the arrangement of its atoms and the bonds between them.Scientific Research Applications
Chemical Synthesis and Industrial Applications
1-(4-Fluoro-3-hydroxyphenyl)cyclohexane-1-carbonitrile, due to its structural complexity, may have significant applications in chemical synthesis and industrial processes. Research has explored various chemical compounds with similar structures, focusing on their synthesis, properties, and industrial applications. For instance, studies on cyclohexane and its derivatives have delved into their oxidation processes to produce key intermediates like cyclohexanol and cyclohexanone, which are vital for the production of nylons and other polymers (Abutaleb & Ali, 2021). Another research avenue has been the exploration of liquid-liquid extraction techniques for extracting rare earth elements, a process that might be relevant for compounds like this compound in separation and purification contexts (Hidayah & Abidin, 2018).
Catalysis and Material Science
In material science and catalysis, compounds with cyclohexane frameworks are utilized for their unique properties. Mechanochemical synthesis has been employed to create carbon-fluorocarbon nanocomposition materials, showcasing the potential of integrating cyclohexane derivatives in advanced material applications (Mitkin, 2011). This indicates the potential for this compound in nanotechnology and material science, particularly in the development of new materials with tailored properties.
Environmental and Safety Considerations
Given the chemical nature of this compound, environmental and safety considerations are paramount. Research on similar compounds, such as 4-methylcyclohexanemethanol (MCHM), has focused on understanding their toxicity and impact on human health, which is crucial for managing risks associated with the handling and use of such chemicals (Paustenbach et al., 2015).
Safety and Hazards
Properties
IUPAC Name |
1-(4-fluoro-3-hydroxyphenyl)cyclohexane-1-carbonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14FNO/c14-11-5-4-10(8-12(11)16)13(9-15)6-2-1-3-7-13/h4-5,8,16H,1-3,6-7H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMYAAAXJUXRHFS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)(C#N)C2=CC(=C(C=C2)F)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14FNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.